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Compound of Interest

Compound Name: L-carnosine zinc

Cat. No.: B15889313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for in-vivo research on L-
carnosine zinc, also known as polaprezinc. The information is intended to guide the design

and execution of studies investigating the therapeutic potential of this compound in various

physiological and pathological models.

Mechanism of Action
L-carnosine zinc is a chelated compound of L-carnosine and zinc, which exhibits a multi-

faceted mechanism of action, primarily centered on mucosal protection, anti-inflammatory

effects, and the promotion of tissue repair.[1][2][3][4] It has been shown to adhere to ulcerous

lesions in the stomach, where it slowly releases L-carnosine and zinc to facilitate healing.[1]

Key mechanisms include:

Anti-inflammatory Effects: L-carnosine zinc has been demonstrated to suppress the

activation of the pro-inflammatory transcription factor NF-κB.[2][4] This leads to a dose-

dependent decrease in inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6

(IL-6), interleukin-8 (IL-8), and tumor necrosis factor-alpha (TNF-α).[2][4]
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Antioxidant Properties: The compound exhibits potent antioxidant activity by scavenging

reactive oxygen species (ROS) and upregulating antioxidant enzymes like superoxide

dismutase-1 (SOD-1), superoxide dismutase-2 (SOD-2), and hemeoxygenase-1 (HO-1).[2]

[4]

Cytoprotection via Heat Shock Proteins (HSPs): L-carnosine zinc is a potent inducer of

Heat Shock Protein 72 (HSP72), a molecular chaperone that protects cells from various

stressors and is crucial for maintaining mucosal integrity.[1][2][5][6][7]

Promotion of Tissue Repair: It stimulates the expression of various growth factors, including

vascular endothelial growth factor (VEGF), nerve growth factor (NGF), and platelet-derived

growth factor (PDGF), which are essential for wound healing and tissue regeneration.[2][8]

Signaling Pathways
The therapeutic effects of L-carnosine zinc are mediated through the modulation of key

signaling pathways.
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L-Carnosine Zinc Signaling Pathway

Experimental Protocols
This model is used to evaluate the cytoprotective effects of L-carnosine zinc against acute

gastric mucosal injury.

Experimental Workflow:
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Acclimatize Male
Sprague-Dawley Rats (180-220g)

Fast for 24 hours
(water ad libitum)

Randomly divide into groups:
- Vehicle Control

- L-Carnosine Zinc (10, 30 mg/kg)
- Positive Control (e.g., Omeprazole)

Administer treatment
(p.o. or i.p.)

1 hour post-treatment:
Administer 1 mL of 70% Ethanol (p.o.)

1 hour post-ethanol:
Euthanize animals

Excise stomach and analyze:
- Macroscopic ulcer scoring

- Histopathological examination
- Biochemical assays (e.g., MPO, SOD)

Data Analysis
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Ethanol-Induced Gastric Ulcer Workflow
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Protocol Details:

Animals: Male Sprague-Dawley rats (180-220 g) are housed in a controlled environment (23

± 2°C, 55 ± 10% humidity) and acclimatized for at least one week.

Fasting: Animals are fasted for 24 hours prior to the experiment, with free access to water.

Grouping and Dosing:

Vehicle Control: Administer the vehicle (e.g., distilled water or 0.5%

carboxymethylcellulose).

L-Carnosine Zinc Groups: Administer L-carnosine zinc orally (p.o.) or intraperitoneally

(i.p.) at doses of 10 mg/kg and 30 mg/kg.[9]

Positive Control: A known anti-ulcer agent can be used for comparison.

Ulcer Induction: One hour after treatment administration, all animals receive 1 mL of 70%

ethanol orally.[10]

Sample Collection: One hour after ethanol administration, the animals are euthanized. The

stomachs are removed, opened along the greater curvature, and washed with saline.

Assessment of Gastric Lesions:

Macroscopic Evaluation: The ulcer index can be calculated by measuring the area of

hemorrhagic lesions.

Histopathological Analysis: Gastric tissue samples are fixed in 10% formalin, embedded in

paraffin, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess for necrosis,

edema, and inflammatory cell infiltration.

Biochemical Assays: Gastric mucosal homogenates can be used to measure

myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration), and levels of

antioxidant enzymes like superoxide dismutase (SOD) and glutathione (GSH).

Quantitative Data from a Representative Study:
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Treatment Group Dose (mg/kg) Route
Ulcer Index (mm²)
(Mean ± SEM)

Vehicle Control - p.o. 46 ± 7

L-Carnosine Zinc 1 p.o.
28.5 ± 5 (38%

reduction)

L-Carnosine Zinc 5 p.o.
11.5 ± 3 (75%

reduction)

EGF (Positive Control) 0.025 p.o.
Similar to 5 mg/ml

ZnC

Data adapted from Mahmood et al. (2007).[11]

This model assesses the protective effects of L-carnosine zinc against NSAID-induced

enteropathy.

Protocol Details:

Animals: Male C57BL/6 mice are used.

Grouping and Dosing:

Vehicle Control: Administer the vehicle.

L-Carnosine Zinc Group: Administer L-carnosine zinc orally.

Indomethacin Control: Administer indomethacin and vehicle.

Injury Induction: Indomethacin is administered subcutaneously at a dose of 10 mg/kg to

induce small intestinal injury.[3]

Sample Collection: 24 hours after indomethacin administration, the animals are euthanized.

The small intestine is excised.

Assessment of Intestinal Lesions:
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Macroscopic Evaluation: The length and area of ulcerative lesions are measured.

Histopathological Analysis: Intestinal sections are stained with H&E to evaluate villus

shortening, crypt damage, and inflammatory infiltration.

Biochemical Assays: Myeloperoxidase (MPO) activity and mRNA expression of

inflammatory chemokines (e.g., KC, MCP-1) are measured in intestinal tissue

homogenates.[3]

Quantitative Data from a Representative Study:

Treatment Group Dose (mg/mL) Route Outcome

Indomethacin +

Placebo
- p.o.

Significant intestinal

injury

Indomethacin + L-

Carnosine Zinc
40 p.o.

50% reduction in villus

shortening

Data adapted from Mahmood et al. (2007).

This model is used to study the ulcer healing-promoting properties of L-carnosine zinc on

chronic gastric ulcers.

Protocol Details:

Animals: Male rats (e.g., Sprague-Dawley or Wistar).

Ulcer Induction:

Animals are anesthetized, and a laparotomy is performed.

A solution of 80% acetic acid (v/v) is applied to the serosal surface of the stomach for 60

seconds using a cylindrical mold (e.g., 5 mm diameter).[12]

The abdominal incision is then closed.

Treatment:
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Treatment with L-carnosine zinc (e.g., 3-10 mg/kg, p.o., twice daily) or vehicle starts 48

hours after ulcer induction and continues for a specified period (e.g., 7-14 days).[12]

Assessment of Ulcer Healing:

At the end of the treatment period, animals are euthanized, and the stomachs are

removed.

Macroscopic Evaluation: The ulcer area is measured. The healing rate can be calculated.

Histopathological Analysis: H&E staining is used to assess epithelial regeneration,

granulation tissue formation, and angiogenesis.

Biochemical and Molecular Analysis: Expression of growth factors (e.g., VEGF, bFGF) and

HSP72 can be measured in the ulcerated tissue.

Quantitative Data from a Representative Study:

Treatment Group Dose (mg/kg) Duration
Ulcer Area (mm²)
(Mean ± SEM)

Vehicle Control - 14 days Delayed healing

L-Carnosine Zinc 3-10 14 days
Dose-dependent

acceleration of healing

Data adapted from Kato et al. (2001).[13]

Safety and Administration
Dosage: In animal studies, oral doses typically range from 1 mg/kg to 100 mg/kg, with some

studies using up to 300 mg/kg.[5][11][14]

Administration: L-carnosine zinc can be administered orally (p.o.) via gavage or

intraperitoneally (i.p.). For oral administration, it can be suspended in a vehicle like water or

carboxymethylcellulose.
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Safety: L-carnosine zinc has a well-established safety profile with no significant adverse

events reported at typical clinical doses.[2] High doses of zinc can potentially interfere with

copper absorption, so this should be considered in long-term studies.[2]

Conclusion
The in-vivo experimental protocols outlined in these application notes provide a framework for

investigating the therapeutic effects of L-carnosine zinc. The compound's multifaceted

mechanism of action, involving anti-inflammatory, antioxidant, and cytoprotective pathways,

makes it a promising candidate for further research in gastrointestinal disorders and wound

healing. Careful adherence to these detailed methodologies will ensure the generation of

robust and reproducible data for drug development and scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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